Cas no 1934947-73-5 (Cyclopropane, 1-(chloromethyl)-1-(1,2-dimethylpropyl)-)

• Product Name: Cyclopropane, 1-(chloromethyl)-1-(1,2-dimethylpropyl)-
• CAS No: 1934947-73-5
• MF: C₉H₁₇Cl
• MW: 160.684282064438
• CID: 5285993
• Update Time: 2025-05-21

Cyclopropane, 1-(chloromethyl)-1-(1,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(chloromethyl)-1-(1,2-dimethylpropyl)-

• Inchi： 1S/C9H17Cl/c1-7(2)8(3)9(6-10)4-5-9/h7-8H,4-6H2,1-3H3
• InChI Key： ZBKZNVUZMMTQBH-UHFFFAOYSA-N
• SMILES： C1(CCl)(C(C)C(C)C)CC1

Additional information on Cyclopropane, 1-(chloromethyl)-1-(1,2-dimethylpropyl)-

Introduction to Cyclopropane, 1-(chloromethyl)-1-(1,2-dimethylpropyl) and Its Applications in Modern Chemical Biology

Cyclopropane, 1-(chloromethyl)-1-(1,2-dimethylpropyl) (CAS No. 1934947-73-5) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug development and synthetic chemistry. This compound belongs to the class of cyclopropane derivatives, which are known for their strained three-membered ring structure, making them highly reactive and versatile in various chemical transformations.

The molecular structure of Cyclopropane, 1-(chloromethyl)-1-(1,2-dimethylpropyl) features a cyclopropane core substituted with a chloromethyl group and a 1,2-dimethylpropyl group. This specific arrangement imparts distinct reactivity patterns, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the chloromethyl group, in particular, offers opportunities for further functionalization through nucleophilic addition reactions, while the bulky 1,2-dimethylpropyl group can influence steric and electronic properties, enhancing its utility in catalytic processes.

In recent years, there has been growing interest in cyclopropane derivatives due to their potential biological activities. Cyclopropane rings are known to disrupt protein-protein interactions and can be incorporated into drug molecules to improve pharmacokinetic properties such as solubility and metabolic stability. The compound Cyclopropane, 1-(chloromethyl)-1-(1,2-dimethylpropyl) has been explored in various research settings as a building block for more sophisticated pharmacophores.

One of the most compelling aspects of this compound is its role in the development of novel therapeutic agents. Researchers have leveraged its reactivity to create derivatives with enhanced binding affinity to biological targets. For instance, studies have demonstrated its utility in generating inhibitors of enzymes involved in inflammatory pathways. The strained nature of the cyclopropane ring can lead to favorable interactions with binding pockets in proteins, potentially improving drug efficacy.

The synthesis of Cyclopropane, 1-(chloromethyl)-1-(1,2-dimethylpropyl) involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps often include halogenation reactions followed by nucleophilic substitution to introduce the desired functional groups. The process requires careful optimization to ensure high yields and purity, which are critical for downstream applications.

Recent advancements in computational chemistry have also contributed to the understanding of this compound's reactivity. Molecular modeling studies have provided insights into how the substitution pattern affects its interaction with biological systems. These computational approaches are increasingly used to predict and design new derivatives with tailored properties.

The pharmaceutical industry has shown particular interest in cyclopropane-containing compounds due to their potential as drug candidates. Several preclinical studies have explored the pharmacological effects of cyclopropane derivatives, demonstrating their promise as treatments for various diseases. The compound Cyclopropane, 1-(chloromethyl)-1-(1,2-dimethylpropyl) is being investigated as a precursor for molecules that could modulate signaling pathways relevant to neurological disorders and metabolic diseases.

Another area where this compound has found utility is in materials science. The unique electronic properties of cyclopropane derivatives make them interesting candidates for applications in organic electronics and nanotechnology. Researchers are exploring ways to incorporate these motifs into polymers and other materials to enhance their performance characteristics.

The safety profile of Cyclopropane, 1-(chloromethyl)-1-(1,2-dimethylpropyl) is an important consideration in its application. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures should be followed to minimize exposure risks. Industrial-scale synthesis requires adherence to good manufacturing practices (GMP) to ensure consistency and quality control.

Future research directions for this compound include expanding its synthetic toolkit and exploring new applications in medicinal chemistry. The ability to modify its structure systematically will allow chemists to fine-tune its properties for specific uses. Collaborative efforts between academia and industry are likely to drive innovation in this field.

In conclusion,Cyclopropane, 1-(chloromethyl)-1-(1,2-dimethylpropyl) (CAS No. 1934947-73-5) represents a fascinating example of how structural complexity can be harnessed for scientific and technological advancements. Its unique reactivity and potential applications make it a valuable asset in chemical biology and pharmaceutical research.